Cas no 23354-30-5 (Benzaldehyde, 3-bromo-5-hydroxy-4-methoxy-)

• Product Name: Benzaldehyde, 3-bromo-5-hydroxy-4-methoxy-
• CAS No: 23354-30-5
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• CID: 1413922
• PubChem ID: 12927995
• Update Time: 2025-04-20

Benzaldehyde, 3-bromo-5-hydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-bromo-5-hydroxy-4-methoxy-
• 3-bromo-5-hydroxy-4-methoxybenzaldehyde
• SCHEMBL2807788
• CHEMBL327667
• 23354-30-5
• MB07646
• DTXSID40513189
• MFCD09756506
• DB-165606

• Inchi： 1S/C8H7BrO3/c1-12-8-6(9)2-5(4-10)3-7(8)11/h2-4,11H,1H3
• InChI Key： XUMZJGFRKABSNY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(=C1OC)O

Computed Properties

• Exact Mass: 229.95781
• Monoisotopic Mass: 229.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols